Cas no 866810-89-1 (8-(3,4-dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 8-(3,4-dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 866810-89-1
• MF: C₂₈H₂₅NO₅
• MW: 455.501807928085
• CID: 6028381
• PubChem ID: 2137319
• Update Time: 2025-07-15

8-(3,4-dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 8-(3,4-dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• 1,4-Dioxino[2,3-g]quinolin-9(6H)-one, 8-(3,4-dimethylbenzoyl)-2,3-dihydro-6-[(2-methoxyphenyl)methyl]-
• F1605-0162
• 8-(3,4-dimethylbenzoyl)-6-[(2-methoxyphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• AB00675198-01
• 8-(3,4-dimethylbenzoyl)-6-(2-methoxybenzyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• 866810-89-1
• AKOS001831506
• 8-(3,4-dimethylbenzoyl)-6-[(2-methoxyphenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one

• Inchi： 1S/C28H25NO5/c1-17-8-9-19(12-18(17)2)27(30)22-16-29(15-20-6-4-5-7-24(20)32-3)23-14-26-25(33-10-11-34-26)13-21(23)28(22)31/h4-9,12-14,16H,10-11,15H2,1-3H3
• InChI Key： QECDSPKDFSCINR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(C)C(C)=C2)=C1

Computed Properties

• Exact Mass: 455.17327290g/mol
• Monoisotopic Mass: 455.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 660.7±55.0 °C(Predicted)
• pka: -2.58±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 8-(3,4-dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

8-(3,4-Dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one: A Comprehensive Overview

The compound CAS No. 866810-89-1, known as 8-(3,4-dimethylbenzoyl)-6-(2-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and structural complexity. The molecule's structure is characterized by a quinoline core with a 1,4-dioxino ring fused at positions 2 and 3. Additionally, the compound features two distinct substituents: a 3,4-dimethylbenzoyl group at position 8 and a 2-methoxyphenylmethyl group at position 6. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and development. The presence of the 1,4-dioxino ring in this compound introduces additional electronic effects and steric hindrance, which can significantly influence its interaction with biological targets. For instance, the dioxino ring may enhance the molecule's stability or alter its solubility properties. Furthermore, the substitution pattern at positions 6 and 8 plays a crucial role in determining the compound's pharmacokinetic profile and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For example, recent advancements in catalytic methods have enabled more efficient formation of the quinoline-dioxino framework. These improvements not only enhance the scalability of the synthesis but also reduce the environmental impact associated with traditional synthetic routes.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The 3,4-dimethylbenzoyl group is known to exhibit anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. Meanwhile, the 2-methoxyphenylmethyl group may contribute to antioxidant activity by scavenging free radicals. Combined with the quinoline core's inherent bioactivity potential, these substituents make this compound a valuable candidate for further pharmacological studies.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. These techniques provide detailed insights into the molecular architecture and stereochemistry of the compound. For instance, HRMS can accurately determine the molecular weight and confirm the presence of all functional groups. NMR spectroscopy further elucidates the spatial arrangement of atoms within the molecule.

Looking ahead, ongoing research aims to explore this compound's potential as a therapeutic agent in various disease models. Its unique combination of structural features makes it an attractive candidate for drug development programs targeting conditions such as inflammation or oxidative stress-related disorders. Collaborative efforts between chemists and biologists are expected to uncover new applications for this compound in both medical and industrial contexts.